3-(4-methoxyphenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]propanamide
• InChI: InChI=1S/C20H26N4O2/c1-26-18-5-2-16(3-6-18)4-7-20(25)23-14-17-8-12-24(13-9-17)19-15-21-10-11-22-19/h2-3,5-6,10-11,15,17H,4,7-9,12-14H2,1H3,(H,23,25)
• InChI Key: CWEUSJSLMQYFRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

3-(4-methoxyphenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound is commonly referred to as MPP and is synthesized using specific methods. The purpose of

Scientific Research Applications

Antimicrobial Activity

One of the scientific research applications of compounds related to 3-(4-methoxyphenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)propanamide includes the study of their antimicrobial properties. For instance, a synthesized pyran derivative, through a reaction involving 7-methoxynaphthalen-2-ol, 4-chlorobenzaldehyde, and malononitrile under specific conditions, exhibited significant antibacterial and antifungal activities. The compound demonstrated bactericidal and fungicidal effects, comparable to reference antimicrobial agents, showcasing its potential in antimicrobial research (R. M. Okasha et al., 2022).

Antitumor and Pharmacological Assays

Another area of research application involves antitumor and pharmacological assays. A series of novel compounds with a structure featuring aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones were synthesized and tested in various in vitro and in vivo pharmacological and antitumor assays. One such compound was identified as a potent and selective inhibitor with significant tumor growth inhibition in specific carcinoma models, indicating its potential use in cancer research (Jingrong Li et al., 2013).

Anticonvulsant Activity

The synthesis of new derivatives with potential anticonvulsant properties is another application in scientific research. For example, a series of 3-hydroxy-6-hydroxy-methyl-2-substituted 4H-pyran-4-one derivatives were synthesized with the intention of exploring their anticonvulsant capabilities. These compounds were tested using maximal electroshock (MES) and subcutaneous Metrazol (scMet) induced seizure tests, identifying several with potent activity without neurotoxicity, which underscores their potential in the development of anticonvulsant medications (M. Aytemir et al., 2010).